Cas no 6254-48-4 (L-threo-Phenylserine)

L-threo-Phenylserine structure
L-threo-Phenylserine structure
Product Name:L-threo-Phenylserine
CAS No:6254-48-4
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00671668
CID:46535
PubChem ID:111178
Update Time:2025-04-18

L-threo-Phenylserine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-L-serine
    • (2S,3R)-2-Amino-3-hydroxy-3-phenylpropanoic acid
    • L-THREO-3-PHENYLSERINE
    • L-threo-Phenylserine
    • (betaR)-beta-hydroxy-L-phenylalanine
    • β-hydroxy-L-phenylalanine
    • AC-22559
    • 6254-48-4
    • 2584-75-0
    • MS-20587
    • DL-threo-.beta.-Phenylserine
    • Phenylalanine, beta-hydroxy-, threo-
    • DL-beta-Phenylserine
    • UNII-91VU0G1B7Y
    • rel-(2S,3R)-2-Amino-3-hydroxy-3-phenylpropanoic acid
    • Threo-3-phenylserine
    • W-200488
    • AC1OCH0H
    • EINECS 228-383-1
    • (2S,3R)-2-Amino-3-hydroxy-3-phenylpropionic acid
    • Serine, 3-phenyl-, threo-
    • Phenylserine, threo-
    • Threo-3-phenyl-DL-serine
    • (2S,3R)-2-amino-3-hydroxy-3-phenyl-propanoic acid
    • L-erythro-phenylserine
    • DTXSID80863731
    • Q27271435
    • D-PHENYLALANINE, .BETA.-HYDROXY-, (.BETA.S)-REL-
    • rel-(betaS)-beta-Hydroxy-D-phenylalanine
    • CS-0370577
    • L-erythro-beta-phenylserine
    • D-Phenylalanine, beta-hydroxy-, (betaS)-rel-
    • VHVGNTVUSQUXPS-JGVFFNPUSA-N
    • (2S,3r)-3-phenylserine
    • C03290
    • AKOS017344560
    • L-threo-Phenylserine (H-L-Ser(3-Ph)-OH)
    • MFCD00671668
    • Threo-DL-beta-phenylserine
    • DTXSID401296197
    • L-erythro-3-phenylserine
    • CPD-8855
    • (2S,3R)-BETA-HYDROXY-PHENYLALANINE
    • CS-0265697
    • 91VU0G1B7Y
    • (2S,3R) 2-Amino-3-hydroxy-3-phenylpropionic acid
    • Phenylalanine, .beta.-hydroxy-, threo-
    • SCHEMBL8229978
    • THREO-DL-.BETA.-PHENYLSERINE
    • DL-threo-beta-Phenylserine
    • rel-(I(2)S)-I(2)-Hydroxy-D-phenylalanine
    • threo-phenylserine
    • G81929
    • MDL: MFCD00671668
    • Inchi: 1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m0/s1
    • InChI Key: VHVGNTVUSQUXPS-JGVFFNPUSA-N
    • SMILES: O[C@H](C1C=CC=CC=1)[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55

L-threo-Phenylserine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 80.00 2023-09-06
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£275.00 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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¥998.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
AB476501-1 g
L-threo-Phenylserine (H-L-Ser(3-Ph)-OH); .
6254-48-4
1g
€271.50 2023-06-15
abcr
AB476501-5 g
L-threo-Phenylserine (H-L-Ser(3-Ph)-OH); .
6254-48-4
5g
€808.20 2023-06-15
abcr
AB476501-1g
L-threo-Phenylserine (H-L-Ser(3-Ph)-OH); .
6254-48-4
1g
€146.40 2025-04-17
abcr
AB476501-5g
L-threo-Phenylserine (H-L-Ser(3-Ph)-OH); .
6254-48-4
5g
€385.60 2025-04-17

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